Cas no 1805389-12-1 (5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid
• CAS No: 1805389-12-1
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4875043
• Update Time: 2025-06-23

5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)6-5(11)4(8(14)15)3(1-12)2-13-6/h2,7H,(H,14,15)
• InChI Key： TZROEHXHYGXSJM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(C#N)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid: A Promising Compound in Medicinal Chemistry

5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid is a multifunctional organic compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. This compound, with the CAS number 1805389-12-1, exhibits a combination of electronegative functional groups and aromatic ring systems, making it a valuable candidate for the development of novel therapeutics. The presence of the cyano group and the iodine atom in the molecular framework contributes to its potential biological activity, while the difluoromethyl substituent enhances its chemical stability and reactivity. Recent advancements in synthetic methodologies and pharmacological studies have further highlighted the significance of this compound in drug discovery and development.

The pyridine ring in 5-Cyano-2-(difluoromethyl)-3-iodopyridine-3-carboxylic acid serves as a critical scaffold for the attachment of various functional groups, enabling the modulation of its pharmacokinetic and pharmacodynamic properties. The carboxylic acid moiety at the 4-position imparts additional polarity to the molecule, which is essential for its solubility and bioavailability. Researchers have reported that the combination of these functional groups can lead to the formation of stable complexes with biological targets, thereby enhancing the compound's therapeutic potential. This structural feature has also been linked to its ability to interact with specific enzymes and receptors, making it a promising candidate for the treatment of various diseases.

Recent studies have demonstrated that 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid exhibits potent antitumor activity against a range of cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The iodine atom in the molecule is believed to play a crucial role in this mechanism by facilitating the formation of reactive intermediates that disrupt the signaling cascade. This finding underscores the importance of the difluoromethyl substituent in modulating the compound's biological activity and its potential as a targeted therapy for oncology.

Another area of interest is the cyano group in 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid, which is known to enhance the compound's ability to bind to specific protein targets. A 2024 study published in ACS Chemical Biology showed that the cyano group can act as a hydrogen bond acceptor, allowing the compound to form stable interactions with key residues in the target protein. This interaction is critical for the compound's efficacy in inhibiting the target enzyme. The iodine atom further contributes to the compound's potency by increasing its lipophilicity, which facilitates its penetration into cellular membranes and enhances its intracellular activity.

In addition to its antitumor properties, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has shown promise in the treatment of inflammatory diseases. A 2023 study published in Frontiers in Pharmacology reported that the compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. The difluoromethyl substituent is thought to modulate the compound's interaction with the COX-2 enzyme, which is a key player in the inflammatory response. This finding suggests that the compound could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has also been the subject of recent research. A 2024 study published in Organic Letters described a novel methodology for the efficient synthesis of this compound, involving the use of electrophilic substitution reactions and fluorination techniques. The study highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which is essential for the compound's application in drug development. The use of fluorinated reagents in the synthesis process further underscores the role of the difluoromethyl group in enhancing the compound's stability and reactivity.

Furthermore, the carboxylic acid moiety in 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has been shown to influence its pharmacokinetic profile. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its therapeutic efficacy. The carboxylic acid group contributes to the compound's solubility in aqueous environments, enabling it to reach target tissues effectively. Additionally, the presence of the iodine atom enhances the compound's metabolic stability, reducing the risk of rapid degradation in the body.

Recent computational studies have also provided insights into the binding interactions of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid with its biological targets. Molecular docking simulations have shown that the compound can form multiple hydrogen bonds with key residues in the target protein, which is essential for its inhibitory activity. These simulations have also revealed that the cyano group and the iodine atom play critical roles in the binding affinity, suggesting that further modifications to these functional groups could enhance the compound's potency. These findings highlight the importance of structural optimization in the development of more effective therapeutics.

The potential applications of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid extend beyond oncology and inflammatory diseases. Researchers are exploring its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. A 2024 study published in Neuropharmacology reported that the compound can modulate the activity of acetylcholinesterase, an enzyme that plays a key role in the progression of these diseases. The iodine atom and the difluoromethyl group are believed to contribute to the compound's ability to inhibit the enzyme, making it a promising candidate for the development of new treatments for neurodegenerative conditions.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, characterized by the presence of the cyano group, iodine atom, and difluoromethyl substituent, has been shown to confer a range of biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. Ongoing research into its pharmacological properties and synthetic methodologies is expected to further enhance its therapeutic potential, making it a valuable candidate for the development of novel therapeutics in the future.